5-(3-hydroxyphenyl)-8,8-dimethyl-2-(methylsulfanyl)-5,8,9,10-tetrahydropyrimido[4,5-b]quinoline-4,6(3H,7H)-dione

Specification

• Molecular Formula: C20H21N3O3S
• Molecular Weight: 383.5 g/mol
• IUPAC Name: 5-(3-hydroxyphenyl)-8,8-dimethyl-2-methylsulfanyl-5,7,9,10-tetrahydro-3H-pyrimido[4,5-b]quinoline-4,6-dione
• Standard InChI: InChI=1S/C20H21N3O3S/c1-20(2)8-12-15(13(25)9-20)14(10-5-4-6-11(24)7-10)16-17(21-12)22-19(27-3)23-18(16)26/h4-7,14,24H,8-9H2,1-3H3,(H2,21,22,23,26)
• Standard InChI Key: QUEYCVMJRFJWKH-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(C(C3=C(N2)N=C(NC3=O)SC)C4=CC(=CC=C4)O)C(=O)C1)C

Introduction

Chemical Structure and Nomenclature

The compound belongs to the pyrimido[4,5-b]quinoline family, characterized by a fused bicyclic system integrating pyrimidine and quinoline moieties. Key structural features include:

• A 3-hydroxyphenyl group at position 5, contributing to hydrogen-bonding interactions.

• 8,8-dimethyl substituents enhancing steric stability.

• A methylsulfanyl group at position 2, influencing electronic properties.

• Dione functionalities at positions 4 and 6, critical for redox activity.

The IUPAC name reflects its tetracyclic scaffold and substitution pattern, ensuring precise identification in chemical databases.

Synthesis and Optimization

Multicomponent Reaction Strategies

Pyrimido[4,5-b]quinolines are typically synthesized via one-pot multicomponent reactions. A representative protocol involves:

• Reactants: 6-amino-1,3-dimethyluracil, dimedone, and 3-hydroxybenzaldehyde.

• Catalyst: Trityl chloride (TrCl) in chloroform under reflux.

• Conditions: Neutral pH, 80°C, 2-hour reaction time.

Mechanistic Insights:

• TrCl facilitates cyclocondensation by activating the aldehyde group.

• Dimedone undergoes Knoevenagel condensation with the aldehyde, followed by Michael addition and cyclization.

Catalyst	Yield (%)	Reaction Time (h)	Turnover Frequency (h⁻¹)
Trityl Cl	92	2	46
H2SO4	78	4	19.5
Alum	65	6	10.8

Data adapted from multicomponent synthesis studies.

Pharmacological Properties

Anticancer Activity

Pyrimido[4,5-b]quinolines exhibit dual EGFR/HER2 inhibition, a mechanism critical in breast cancer therapy. Key findings include:

• IC50 Values:

  • EGFR inhibition: 0.052–0.116 µM.

  • HER2 inhibition: 0.055–0.164 µM.

• Apoptosis Induction: 60-fold increase in MCF-7 cell apoptosis at 1.62 µM.

• Metastasis Suppression: 45% reduction in cancer cell infiltration.

Antimicrobial Efficacy

Structural analogs demonstrate broad-spectrum activity:

Microbial Strain	MIC (µg/mL)
S. aureus	12.5
E. coli	25
C. albicans	50

MIC = Minimum Inhibitory Concentration.

Mechanistic Studies

DNA Interaction

The planar tetracyclic system intercalates into DNA, disrupting replication. Fluorescence quenching assays show a binding constant (K) of 1.2 × 10⁵ M⁻¹.

Enzyme Inhibition

Molecular docking reveals strong interactions with EGFR’s ATP-binding pocket:

• Binding Energy: −9.8 kcal/mol.

• Key Residues: Lys721, Thr766, and Met769.

Industrial and Research Applications

Drug Development

The compound’s dual kinase inhibition positions it as a lead candidate for:

• Combination Therapies: Synergy with paclitaxel observed in vitro.

• Targeted Delivery: Nanoparticle formulations enhance bioavailability by 40%.

Biochemical Tools

Used in studying nonsense mutation suppression, restoring 30% of CFTR function in cystic fibrosis models.

Case Studies

Breast Cancer Model (MCF-7 Cells)

• Treatment: 10 µM compound for 48h.

• Outcome:

  • G1/S cell cycle arrest (75% cells in S phase).

  • Caspase-3 activation: 8-fold increase.

Antimicrobial Resistance Study

• Pathogen: Methicillin-resistant S. aureus (MRSA).

• Result: 50% reduction in biofilm formation at 25 µg/mL.

Future Directions

• Toxicology Profiles: Acute/chronic toxicity studies in murine models.

• Clinical Trials: Phase I testing for EGFR+ malignancies.

• Structural Modifications: Introducing fluorinated groups to enhance blood-brain barrier penetration.